[(4-Bromo-3-methylphenyl)methyl](3-methoxypropyl)amine

• Molecular Formula: C12H18BrNO
• Molecular Weight: 272.18 g/mol
• SMILES: CC1=C(C=CC(=C1)CNCCCOC)Br
• InChI: InChI=1S/C12H18BrNO/c1-10-8-11(4-5-12(10)13)9-14-6-3-7-15-2/h4-5,8,14H,3,6-7,9H2,1-2H3
• InChIKey: OBFCHMHHPRMPDL-UHFFFAOYSA-N

[(4-Bromo-3-methylphenyl)methyl](3-methoxypropyl)amine Procurement Guide: Physicochemical Differentiation & Research Utility

[(4-Bromo-3-methylphenyl)methyl](3-methoxypropyl)amine (CAS 1537563-31-7) is a secondary amine building block characterized by a 4-bromo-3-methylbenzyl group and a 3-methoxypropyl side chain (C12H18BrNO, MW 272.18 g/mol) . The presence of both a bromine atom (for cross-coupling) and a methyl substituent on the phenyl ring distinguishes it from simpler benzylamine analogs, offering a unique steric and electronic profile for medicinal chemistry and PROTAC linker applications [1].

Workflow PROTAC linker synthesis, medicinal chemistry library design

Selection Brominated benzylamine with methyl substitution for steric tuning

Use Context Cross-coupling (Suzuki) and reductive amination building block

• [1] PubChem Compound Summary for CID 13782892, [(4-Bromophenyl)methyl](3-methoxypropyl)amine. National Center for Biotechnology Information (2025). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-bromophenyl_methyl_-3-methoxypropan-1-amine. View Source

Why [(4-Bromo-3-methylphenyl)methyl](3-methoxypropyl)amine Cannot Be Replaced by Its Closest Analogs

The combination of a para-bromo substituent, a meta-methyl group, and a 3-methoxypropyl amine chain creates a precise lipophilic-hydrophilic balance that is not replicated by the des-methyl analog [(4-bromophenyl)methyl](3-methoxypropyl)amine (CAS 106027-50-3) or the halogen-swapped analogs such as the 3-fluoro or 3,4-dibromo variants . Even at the computational level, the addition of a single methyl group increases the predicted XLogP3 by approximately 0.7 units compared to the des-methyl baseline, a shift that can alter membrane permeability, CYP450 susceptibility, and PROTAC ternary complex formation; therefore, generic substitution risks introducing uncharacterized changes in downstream synthetic or biological performance [1].

Modest lipophilicity elevation relative to the des-methyl analog may alter predicted membrane permeability and distribution context.

Preserved TPSA combined with logP shift can influence CNS penetration profile; direct substitution may not transfer CNS exposure characteristics.

Additional methyl group introduces steric effects that can affect solubility and synthetic reactivity compared to halogen-swapped analogs.

• [1] PubChem Compound Summary for CID 13782892, [(4-Bromophenyl)methyl](3-methoxypropyl)amine. XLogP3-AA value 2.2. National Center for Biotechnology Information (2025). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-bromophenyl_methyl_-3-methoxypropan-1-amine. View Source

Quantitative Differentiation Evidence for [(4-Bromo-3-methylphenyl)methyl](3-methoxypropyl)amine Against Structural Analogs

Predicted Lipophilicity (cLogP) Comparison: Enhanced Permeability Over Des-Methyl Analog

The target compound exhibits a computed logP of approximately 2.88 (cLogP from vendor data), whereas the des-methyl analog [(4-bromophenyl)methyl](3-methoxypropyl)amine has a PubChem-computed XLogP3 of 2.2 [1]. The 0.68 log unit increase is attributable to the meta-methyl substituent, which modestly enhances lipophilicity while avoiding the excessive hydrophobicity seen with dibromo-substituted analogs.

Lipophilicity (cLogP)

Data to verify

cLogP 2.88

vs 2.2 (+0.68)

Supports lipophilicity-tuned selection for PROTAC design

Computed values; experimental logD may vary

Evidence Dimension	Lipophilicity (computed logP / cLogP)
Target Compound Data	cLogP ≈ 2.88
Comparator Or Baseline	[(4-Bromophenyl)methyl](3-methoxypropyl)amine: XLogP3 = 2.2
Quantified Difference	+0.68 log units (target more lipophilic)
Conditions	Computed values (target: vendor-predicted cLogP; comparator: PubChem XLogP3)

Why This Matters

A higher logP within the 1–4 range can improve passive membrane permeability and oral absorption potential, which is critical when selecting building blocks for oral PROTACs or CNS-penetrant probes.

• [1] PubChem. XLogP3-AA value (2.2) for CID 13782892, [(4-Bromophenyl)methyl](3-methoxypropyl)amine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-bromophenyl_methyl_-3-methoxypropan-1-amine. View Source

Topological Polar Surface Area (TPSA) Differentiation: Balanced Polarity for Blood-Brain Barrier Penetration

The target compound possesses a TPSA of 21.26 Ų, identical to that of the des-methyl analog (21.3 Ų) [1]. This low TPSA, combined with the slightly elevated logP, positions the compound favorably within the typical CNS drug space (TPSA < 70 Ų). The preserved TPSA ensures that the methyl substitution does not introduce additional hydrogen-bonding capacity, maintaining a passive permeability profile while altering lipophilicity.

TPSA

Data to verify

21.26 Ų

vs 21.3 (~0 Ų)

Maintains low TPSA for CNS probe design context

Computed; logP shift influences CNS profile

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	21.26 Ų
Comparator Or Baseline	[(4-Bromophenyl)methyl](3-methoxypropyl)amine: 21.3 Ų
Quantified Difference	~0 Ų (effectively identical)
Conditions	Computed TPSA (vendor and PubChem data)

Why This Matters

Maintaining a low TPSA while fine-tuning logP allows medicinal chemists to decouple lipophilicity from hydrogen-bonding potential, a desirable feature when optimizing CNS exposure or cell permeability.

• [1] PubChem. Computed TPSA (21.3 Ų) for CID 13782892. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-bromophenyl_methyl_-3-methoxypropan-1-amine. View Source

Molecular Weight and Heavy Atom Count: Intermediate Size Favoring Solubility and Synthetic Accessibility

With a molecular weight of 272.18 g/mol and 15 heavy atoms, the target compound is approximately 14 g/mol heavier than the des-methyl analog (258.15 g/mol, 14 heavy atoms) but substantially lighter than the dibromo analog (337.05 g/mol, 17 heavy atoms) [1]. This intermediate size preserves the favorable solubility characteristics of a fragment-like molecule while offering an additional vector (the methyl group) for hydrophobic interactions.

Mol. Weight & Atoms

Data to verify

272.18 g/mol (15 atoms)

vs 258.15 (+14), vs 337.05 (-65)

Fragment-like size may favor solubility and library synthesis

Experimental solubility to confirm

Evidence Dimension	Molecular weight
Target Compound Data	272.18 g/mol (15 heavy atoms)
Comparator Or Baseline	Des-methyl: 258.15 g/mol (14 heavy atoms); 3,4-Dibromo: 337.05 g/mol (17 heavy atoms)
Quantified Difference	+14 g/mol vs des-methyl; -65 g/mol vs dibromo
Conditions	Computed molecular weights and heavy atom counts

Why This Matters

Staying below 300 g/mol while retaining a reactive bromine makes this compound an attractive fragment for library synthesis and PROTAC linker elaboration without incurring the solubility penalties associated with dihalogenated variants.

• [1] PubChem. Molecular weight (258.15) for CID 13782892. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-bromophenyl_methyl_-3-methoxypropan-1-amine. View Source

Optimal Use Cases for [(4-Bromo-3-methylphenyl)methyl](3-methoxypropyl)amine Based on Physicochemical Evidence

PROTAC Linker Elaboration Requiring Moderate Lipophilicity and Synthetic Handle

The bromine atom serves as a versatile handle for Suzuki-Miyaura cross-coupling to introduce diverse functional groups, while the methyl substituent provides a non-polar contact point for inducing hydrophobic interactions with target proteins. The cLogP of ~2.88 (0.7 units higher than the des-methyl baseline) can enhance binding to lipophilic pockets without pushing the molecule beyond the Lipinski-compliant range, making it suitable for PROTACs where balanced physicochemical properties are critical for cellular activity and ternary complex formation.

CNS-Penetrant Probe Design Exploiting Low TPSA

With a TPSA of only 21.26 Ų, well below the 70 Ų threshold for passive BBB penetration, this secondary amine can be incorporated into CNS-targeted chemical probes or fluorescent ligands . The addition of the methyl group allows fine-tuning of lipophilicity for enhanced brain uptake, while the methoxypropyl chain provides a flexible linker for further conjugation.

Fragment-Based Library Synthesis with Optimized Physicochemical Properties

At 272 g/mol and containing only 15 heavy atoms, the compound adheres to fragment-like guidelines (MW < 300, clogP < 3) [1]. The presence of both a cross-coupling handle and a secondary amine for reductive amination or amide bond formation offers multiple diversification points. Compared to the bulkier 3,4-dibromo analog, this compound is expected to have superior aqueous solubility while retaining sufficient reactivity for library synthesis .

Selective Serotonin Receptor Ligand Optimization

Secondary benzylamines with 4-bromo substitution are recognized pharmacophores in serotonin receptor (5-HT) ligand design. The meta-methyl group can influence subtype selectivity through steric effects, while the 3-methoxypropyl chain offers hydrogen-bond acceptor capability. Although direct comparative pharmacology data are lacking, the predicted logP and TPSA values indicate this compound is a viable starting point for medicinal chemistry optimization of 5-HT2A or 5-HT6 receptor modulators .

Application

Selection Property

Validation Focus

PROTAC linker design studies

Moderate lipophilicity and bromine coupling handle

Ternary complex formation, permeability assessment

CNS-targeted probe research

Low TPSA with balanced logP

BBB penetration potential, brain uptake

Fragment-based library design

Fragment-like molecular weight and dual reactivity

Aqueous solubility and synthetic accessibility

5-HT receptor ligand optimization studies

Benzylamine pharmacophore with steric methyl

Receptor subtype selectivity profiling

• [1] PubChem. Molecular weight (258.15) for CID 13782892 and fragment-like property guidelines. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-bromophenyl_methyl_-3-methoxypropan-1-amine. View Source